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Compound Name: Trimethylammonium chloride-d10

Cat. No.: B3319169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylammonium chloride-d10 (TMA-d10), a deuterated analog of choline chloride, is a

powerful tool for metabolic research. As a stable isotope tracer, it allows for the precise tracking

of choline metabolism in cell culture systems without the complications of radioactivity. Choline

is an essential nutrient critical for cell membrane integrity, neurotransmitter synthesis, and

methyl group metabolism.[1] Dysregulation of choline metabolism is a known hallmark of

various diseases, particularly cancer, where altered levels of choline-containing metabolites are

frequently observed.[2] By introducing TMA-d10 into cell culture media, researchers can trace

its uptake and incorporation into downstream metabolites, providing a dynamic view of cellular

metabolic pathways. This technique is invaluable for understanding disease mechanisms,

identifying potential therapeutic targets, and assessing the metabolic effects of drug

candidates.

The primary analytical method for detecting and quantifying deuterated metabolites is mass

spectrometry (MS), often coupled with liquid chromatography (LC-MS) or gas chromatography

(GC-MS).[3] The incorporation of deuterium atoms from TMA-d10 into metabolites results in a

predictable mass shift, enabling the differentiation of labeled molecules from their unlabeled

counterparts.
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Metabolic Flux Analysis: Quantifying the rate of choline uptake and its conversion into key

metabolites such as phosphocholine, phosphatidylcholine, and betaine.[2][4]

Disease Research: Investigating alterations in choline metabolism in pathological states like

cancer to identify metabolic vulnerabilities.

Drug Discovery and Development: Evaluating how therapeutic agents impact choline

metabolic pathways.

Biomarker Discovery: Identifying deuterated choline metabolites that can serve as potential

biomarkers for disease diagnosis or progression.[2]

Signaling Pathway: Choline Metabolism
Choline is transported into the cell and undergoes several key metabolic transformations. It is

first phosphorylated by choline kinase to produce phosphocholine. This intermediate is then

converted to cytidine diphosphate-choline (CDP-choline), which serves as the precursor for the

synthesis of phosphatidylcholine, a major component of cellular membranes. Alternatively,

choline can be oxidized in the mitochondria to form betaine, a critical methyl donor.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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